Cas no 736955-40-1 ((prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate)

• Product Name: (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate
• CAS No: 736955-40-1
• MF: C₁₁H₁₁ClN₂O₃
• MW: 254.66964173317
• CID: 6603008
• PubChem ID: 2364715
• Update Time: 2025-10-31

(prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate
• AKOS033613103
• EN300-26582575
• [(prop-2-en-1-yl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• 736955-40-1
• Z18369958

• Inchi： 1S/C11H11ClN2O3/c1-2-5-13-10(15)7-17-11(16)8-3-4-9(12)14-6-8/h2-4,6H,1,5,7H2,(H,13,15)
• InChI Key： SWEGYVISQOYROR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NCC=C)=O

Computed Properties

• Exact Mass: 254.0458199g/mol
• Monoisotopic Mass: 254.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate

Comprehensive Analysis of (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate (CAS No. 736955-40-1)

The compound (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate (CAS No. 736955-40-1) is a specialized chemical entity with significant potential in various industrial and research applications. This molecule features a unique combination of functional groups, including a 6-chloropyridine core and a prop-2-en-1-yl carbamoyl moiety, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and material science.

One of the key reasons for the growing attention on (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate is its role as a building block in the development of advanced materials. The presence of the 6-chloropyridine group allows for further functionalization, making it a valuable intermediate in the synthesis of polymers, agrochemicals, and pharmaceuticals. Recent studies have highlighted its potential in creating high-performance coatings and biodegradable materials, aligning with the global push toward sustainable chemistry.

In the context of green chemistry, this compound has garnered interest due to its potential for low environmental impact. The prop-2-en-1-yl group offers reactivity that can be harnessed in click chemistry applications, a field that emphasizes efficiency and minimal waste. As industries seek alternatives to traditional, less eco-friendly compounds, (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate emerges as a promising candidate.

Another area of exploration is the compound's utility in pharmaceutical research. While not a drug itself, its structural features make it a valuable precursor in the synthesis of bioactive molecules. The 6-chloropyridine-3-carboxylate moiety is particularly noteworthy, as it resembles fragments found in several FDA-approved drugs. Researchers are investigating its potential in designing new enzyme inhibitors and receptor modulators, addressing unmet medical needs.

From a technical standpoint, the synthesis and handling of (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate require specialized knowledge. Its stability under various conditions, solubility profiles, and reactivity with other chemicals are critical factors for its successful application. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and ensure the purity of this compound, meeting the stringent standards of research and industrial use.

As the demand for custom synthesis and fine chemicals grows, (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate is poised to play a pivotal role. Its compatibility with modern catalytic methods and microwave-assisted reactions further enhances its appeal. Companies specializing in contract research and chemical manufacturing are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial clients.

In summary, (prop-2-en-1-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate (CAS No. 736955-40-1) represents a fascinating intersection of chemistry, sustainability, and innovation. Its multifaceted applications, from material science to drug discovery, underscore its importance in contemporary research. As scientific advancements continue, this compound is likely to remain a topic of interest for years to come.